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In the landscape of modern synthetic chemistry, particularly within pharmaceutical and
materials science research, the strategic selection of building blocks is paramount to success.
2,4-Difluoroiodobenzene (CAS No. 2265-93-2) has emerged as a highly versatile and
valuable reagent, empowering chemists to construct complex molecular architectures with
precision and efficiency.[1] This guide provides an in-depth technical overview of its core
properties, spectroscopic signature, chemical reactivity, and key applications, with a focus on
its role in drug discovery.

The utility of this molecule is rooted in its unique trifunctional substitution pattern. The iodine
atom serves as a highly reactive handle, primarily for transition-metal-catalyzed cross-coupling
reactions, which are foundational for creating new carbon-carbon bonds.[1] Concurrently, the
two fluorine atoms are not mere spectators; they profoundly modulate the electronic properties
of the benzene ring, influencing reaction regioselectivity, and imparting desirable characteristics
to the final product.[1][2] In medicinal chemistry, the incorporation of fluorine is a well-
established strategy to enhance metabolic stability, modulate pKa, and improve binding affinity
and bioavailability.[2][3] As such, 2,4-Difluoroiodobenzene represents a convergence of
reactivity and strategic design, making it an indispensable tool for researchers and drug
development professionals.
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PART 1: Core Physicochemical and Safety Data

A thorough understanding of a reagent's fundamental properties is the bedrock of its effective
and safe application in the laboratory. The key physicochemical data for 2,4-
Difluoroiodobenzene are summarized below.

Table 1: Physicochemical Properties of 2,4-
Difluoroiodobenzene

Property Value Reference(s)
CAS Number 2265-93-2 [41[5][6]
Molecular Formula CeHsF2l [718]
Molecular Weight 239.99 g/mol [6]119]
Appearance Colorless to pale yellow liquid [4]
Boiling Point 175-176 °C (at 760 mmHQ) [6]
Density ~2.006 g/cm? at 25°C [6][8]
Refractive Index (n2°/D) 1.558 [6]
Flash Point 67 °C (152 °F) [6]
LogP (Octanol/Water) 3.23 (Calculated) [8]
Solubility Insoluble in water [8]

Safety and Handling

2,4-Difluoroiodobenzene is classified as a hazardous substance and requires careful handling
to minimize risk. Adherence to standard laboratory safety protocols is essential.

 Signal Word:Warning[4]
e Hazard Statements:

o H315: Causes skin irritation.[4][10]
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o H319: Causes serious eye irritation.[4][10]

o H335: May cause respiratory irritation.[10]

 Precautionary Measures:

o

Work in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles,

[¢]

chemical-resistant gloves (e.g., nitrile), and a lab coat.[8]

Avoid inhalation of vapors and contact with skin and eyes.[8]

[¢]

Store in a cool, dry place away from light and incompatible materials such as strong

[¢]

oxidizing agents.[6]

PART 2: Spectroscopic Characterization

Accurate structural confirmation is critical. The following data provides a guide to the expected
spectroscopic signature of 2,4-Difluoroiodobenzene based on its structure and established

spectroscopic principles.

Table 2: Expected Spectroscopic Data for 2,4-
Difluoroiodobenzene
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Technique

Expected Observations

1H NMR

The spectrum will show three distinct signals in
the aromatic region (~6.8-7.8 ppm). Due to H-F
and H-H couplings, complex splitting patterns
(e.g., doublet of doublets of doublets) are
expected. The proton ortho to the iodine atom

will likely be the most downfield.

13C NMR

Expect six signals in the aromatic region (~90-
165 ppm). Due to strong one-bond and long-
range C-F couplings, these signals will appear
as complex multiplets (e.g., doublets or doublet
of doublets) in a standard proton-decoupled
spectrum.[11] The carbon attached to iodine (C-
1) will be significantly upfield (~90-95 ppm)
compared to the others.

19F NMR

Two distinct signals are expected in the typical
range for aryl fluorides (-100 to -120 ppm
relative to CFCIs).[2][12] Each signal will exhibit
splitting due to coupling with aromatic protons

and with the other fluorine atom.

IR Spectroscopy

Key absorptions include: Aromatic C-H stretch
(~3050-3100 cm™1), C=C ring stretches (~1450-
1600 cm~1), strong C-F stretches (~1100-1300
cm~1), and a C-I stretch in the fingerprint region
(<600 cm~1).[13][14]

Mass Spectrometry (EI)

The molecular ion peak (M+) will be observed at
m/z = 240. The spectrum will also show a
characteristic fragment for the loss of iodine (M-
127) at m/z = 113.[7][10]

PART 3: Chemical Reactivity and Synthetic

Protocols

© 2026 BenchChem. All rights reserved.

4/9 Tech Support


https://www.colorado.edu/lab/nmr/sites/default/files/attached-files/19f_nmr_reference_standards_0.pdf
https://www.alfa-chemistry.com/organo-fluoro-chem/19f-nmr-chemical-shift-table.html
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://www.spectroscopyonline.com/view/infrared-spectroscopy-alkenes
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.chemsrc.com/en/cas/2265-93-2_896462.html
https://magritek.com/2014/07/30/simultaneous-proton-and-fluorine-decoupled-13c-nmr/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295311?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthetic power of 2,4-Difluoroiodobenzene lies in the predictable and high-yielding
reactivity of its carbon-iodine bond in palladium-catalyzed cross-coupling reactions. The
electron-withdrawing nature of the two fluorine atoms enhances the electrophilicity of the
aromatic ring, facilitating the initial oxidative addition step in the catalytic cycle.

Core Application: Palladium-Catalyzed Cross-Coupling
Reactions
The Suzuki-Miyaura and Sonogashira couplings are cornerstone reactions in modern organic

synthesis for forming C(sp?)-C(sp?) and C(sp?)-C(sp) bonds, respectively. 2,4-
Difluoroiodobenzene is an excellent substrate for these transformations.

The Suzuki reaction couples the aryl iodide with an organoboron reagent, typically a boronic
acid, to form a biaryl structure.[15][16] This is one of the most robust and widely used C-C
bond-forming reactions.
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Suzuki-Miyaura Catalytic Cycle
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Sonogashira Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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